N1-(6-chloropyridazin-3-yl)cyclohexane-1,2-diamine hydrochloride

• IUPAC Name: 2-N-(6-chloropyridazin-3-yl)cyclohexane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C10H15ClN4.ClH/c11-9-5-6-10(15-14-9)13-8-4-2-1-3-7(8)12;/h5-8H,1-4,12H2,(H,13,15);1H
• InChI Key: XGMFIERXLBYWQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)N)NC2=NN=C(C=C2)Cl.Cl
• Molecular Formula: C10H16Cl2N4
• Molecular Weight: 263.16 g/mol
• CAS RN: 1420981-13-0

Description

“N1-(6-chloropyridazin-3-yl)cyclohexane-1,2-diamine hydrochloride” is a chemical compound that belongs to the class of heterocyclic building blocks. It is a derivative of pyridazines.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of Schiff base ligands obtained by the condensation of trans-cyclohexane-1,2-diamine and fluorinated benzaldehydes were prepared, followed by their reduction with NaBH4. The reduced ligands were employed in the synthesis of zinc complexes.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridazine ring, a cyclohexane ring, and two amine groups. The spectroscopic evidence specifies that the ligands behave as a tridentate ligand through the nitrogen atom of pyridine-2-acetaldehyde, nitrogen atoms of azomethine group and pyridazine ring.

Scientific Research Applications

Crystal Packing Interactions

The study by Lai, Mohr, and Tiekink (2006) on isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines highlighted the importance of C–H⋯N, C–H⋯π, and π⋯π interactions in crystal packing. Their research showed that these interactions lead to varied structural arrangements, such as linear chains and 3D networks, which are crucial for understanding the solid-state properties of these compounds (Lai, Mohr, & Tiekink, 2006).

Asymmetric Ligands and Organocatalysts

Tsygankov et al. (2016) synthesized a series of N,N′-dialkylated derivatives of (1R,2R)-cyclohexane-1,2-diamine, demonstrating their application as organocatalysts in the synthesis of α-hydroxy γ-keto esters and as chiral ligands for chemical reductions and reactions. This showcases the compound's versatility in asymmetric synthesis and organocatalysis (Tsygankov et al., 2016).

Luminescent Properties

Research by Wang et al. (2020) on mononuclear lanthanide complexes containing cyclohexane-1,2-diamine derivatives revealed efficient luminescence responses to various organic solvents. This study indicates potential applications in sensing and optical materials due to the unique luminescent properties of these complexes (Wang et al., 2020).

Catalytic Activities

Maurya et al. (2007) described oxovanadium(IV) and copper(II) complexes of cyclohexane-1,2-diamine derivatives encapsulated in zeolite-Y, which efficiently catalyze the oxidation of various organic compounds. This highlights the role of such complexes in catalysis, especially in the context of green chemistry and oxidation reactions (Maurya, Chandrakar, & Chand, 2007).

Future Directions

The future directions for the study of this compound could involve further exploration of its biological activities, such as its antimicrobial and anticancer activities. Additionally, its potential applications in the synthesis of new compounds could also be explored.